Cas no 618391-11-0 (3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl 3-nitrobenzoate)

• Product Name: 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl 3-nitrobenzoate
• CAS No: 618391-11-0
• MF: C₂₂H₁₂ClNO₆
• MW: 421.786785125732
• CID: 5555211
• Update Time: 2025-06-13

3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl 3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• LYSHSDHQWIBIAO-UHFFFAOYSA-N
• 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl 3-nitrobenzoate

• Inchi： 1S/C22H12ClNO6/c23-15-6-4-13(5-7-15)19-12-29-20-11-17(8-9-18(20)21(19)25)30-22(26)14-2-1-3-16(10-14)24(27)28/h1-12H
• InChI Key： LYSHSDHQWIBIAO-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OC(=O)C3=CC=CC([N+]([O-])=O)=C3)=CC=C2C(=O)C=1C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl 3-nitrobenzoate

Chemical Profile of 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl 3-nitrobenzoate (CAS No. 618391-11-0)

3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl 3-nitrobenzoate, identified by its Chemical Abstracts Service (CAS) number 618391-11-0, is a complex organic compound with significant applications in pharmaceutical and chemical research. This compound belongs to the class of chromen derivatives, which are known for their diverse biological activities and structural versatility. The presence of both chloro and nitro substituents in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular framework of 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl 3-nitrobenzoate consists of a chromene core connected to a nitro-substituted benzoate moiety. The chromene ring system, characterized by a benzopyranone structure, is a prominent scaffold in medicinal chemistry due to its ability to interact with various biological targets. Specifically, the 4-oxo group at the 4-position of the chromene ring contributes to its electron-deficient nature, facilitating nucleophilic substitution reactions that are crucial in drug development.

In recent years, researchers have been exploring the pharmacological potential of chromen derivatives, particularly those incorporating nitro and chloro groups. The nitro group at the 3-position of the benzoate moiety introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the molecule. This feature has been exploited in the design of bioactive compounds targeting neurological and inflammatory disorders. For instance, studies have demonstrated that nitroaromatic compounds exhibit promising anti-inflammatory and antioxidant properties, which are attributed to their ability to scavenge reactive oxygen species and inhibit pro-inflammatory enzymes.

The 4-chlorophenyl substituent on the chromene ring further contributes to the compound's chemical diversity. Chlorophenyl groups are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. In particular, chlorinated aromatic compounds have shown efficacy in treating conditions such as cancer and bacterial infections. The combination of these substituents in 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl 3-nitrobenzoate suggests potential applications in developing novel therapeutic agents with enhanced pharmacokinetic profiles.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex chromen derivatives like 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl 3-nitrobenzoate. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular architecture with high precision. These methods not only improve yield but also allow for modular modifications, enabling researchers to fine-tune the properties of the compound for specific applications.

The biological activity of 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl 3-nitrobenzoate has been investigated in several preclinical studies. Initial research indicates that this compound exhibits inhibitory effects on enzymes involved in inflammation and cell proliferation. Specifically, it has shown potential as an inhibitor of cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation. Additionally, studies suggest that nitroaromatic derivatives may modulate neurotransmitter systems, making them candidates for treating neurological disorders such as epilepsy and depression.

The structural features of 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl 3-nitrobenzoate also make it an attractive candidate for further derivatization. By modifying either the chloro or nitro substituents, or introducing additional functional groups, researchers can explore new pharmacological pathways. For example, replacing the nitro group with an amino group could yield a compound with different biological activities while retaining the core chromene scaffold.

In conclusion, 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl 3-nitrobenzoate (CAS No. 618391-11-0) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural composition and demonstrated biological activities make it a valuable tool for developing new therapeutic agents. As synthetic chemistry continues to evolve, further exploration of this compound and its derivatives is expected to yield novel insights into disease mechanisms and treatment strategies.